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Compound of Interest

Compound Name: 2-Cyano-3-fluoropyridine

Cat. No.: B1310978 Get Quote

CAS Number: 97509-75-6

Synonyms: 3-Fluoropyridine-2-carbonitrile, 3-Fluoro-2-pyridinecarbonitrile

This technical guide provides an in-depth overview of 2-Cyano-3-fluoropyridine, a key

intermediate in the pharmaceutical and agrochemical industries. The document details its

chemical and physical properties, synthesis methodologies, applications in drug development,

and safety information, tailored for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
2-Cyano-3-fluoropyridine is a heterocyclic compound featuring a pyridine ring substituted with

a cyano group at the 2-position and a fluorine atom at the 3-position.[1] This unique structure

imparts valuable reactivity, making it a versatile building block in organic synthesis.[1]
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Property Value Reference

Molecular Formula C6H3FN2 [1][2]

Molecular Weight 122.10 g/mol [1][3]

Appearance
White to yellow to brown solid

or light yellow liquid
[1]

Melting Point 27-32 °C [1]

Boiling Point 205.9 ± 20.0 °C at 760 mmHg [1]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point 78.3 ± 21.8 °C [1]

Solubility

Soluble in most organic

solvents such as ethanol,

acetone, and chloroform;

insoluble in water.

[2]

Purity (Assay)
≥97.0% (GC), often reaching

≥98.0% (HPLC)
[1][4]

Synthesis Methodologies
Several methods for the synthesis of 2-Cyano-3-fluoropyridine have been reported. Below

are detailed protocols for two common approaches.

Experimental Protocol 1: From 2-Cyano-3-chloropyridine
This method involves a nucleophilic aromatic substitution reaction where the chlorine atom is

displaced by fluoride.

Materials:

2-Cyano-3-chloropyridine (1 g, 7.22 mmol)

Potassium fluoride (1.26 g, 21.68 mmol)
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1-Methyl-2-pyrrolidinone (25 mL)

Ethyl acetate

Water

Brine

Silica gel for chromatography

Procedure:

A solution of 2-cyano-3-chloropyridine in 1-methyl-2-pyrrolidinone is treated with potassium

fluoride.[5]

The reaction mixture is heated at reflux for 18 hours.[5]

After cooling, the reaction is diluted with ethyl acetate and extracted with water and brine.[5]

The product is purified by silica gel chromatography to afford 2-cyano-3-fluoropyridine.[5]

Experimental Protocol 2: From 3-Fluoropyridine-N-oxide
This protocol utilizes a cyanation reaction on a pyridine N-oxide derivative.

Materials:

3-Fluoropyridine-N-oxide (2.85 g, 25.2 mmol)

Trimethylcyanosilane (10.0 mL, 75.6 mmol)

Dichloromethane (25 mL)

Saturated aqueous sodium bicarbonate solution (30 mL)

Anhydrous sodium sulfate

Silica gel for chromatography
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Hexane

Ethyl acetate

Procedure:

3-Fluoropyridine-N-oxide is dissolved in dichloromethane at room temperature, followed by

the addition of trimethylcyanosilane.[5]

The reaction mixture is heated to reflux for 10 hours.[5]

After completion, the reaction is cooled to room temperature and quenched by the addition of

saturated aqueous sodium bicarbonate solution.[5]

The mixture is extracted with dichloromethane, and the combined organic phases are dried

over anhydrous sodium sulfate.[5]

The organic phase is concentrated under reduced pressure, and the crude product is purified

by rapid column chromatography on silica gel using a 30% ethyl acetate in hexane solution

as the eluent.[5]
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Synthesis Workflow
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Caption: General experimental workflow for the synthesis of 2-Cyano-3-fluoropyridine.

Applications in Drug Development
2-Cyano-3-fluoropyridine is a crucial intermediate in the synthesis of several active

pharmaceutical ingredients (APIs), including the anti-cancer drug sorafenib and the anti-
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inflammatory drug tofacitinib.[2]

Sorafenib and the RAF/MEK/ERK Signaling Pathway
Sorafenib is a multikinase inhibitor used in the treatment of advanced renal cell carcinoma,

hepatocellular carcinoma, and thyroid cancer.[2] It targets several kinases in the

RAF/MEK/ERK signaling pathway, which is often dysregulated in cancer, leading to

uncontrolled cell proliferation.[6] Sorafenib inhibits Raf kinase, thereby blocking downstream

signaling and inhibiting tumor growth.[6] It also exhibits anti-angiogenic properties by targeting

VEGFR and PDGFR.[6]
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Caption: Sorafenib inhibits the RAF/MEK/ERK signaling pathway and receptor tyrosine

kinases.

Tofacitinib and the JAK-STAT Signaling Pathway
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Tofacitinib is a Janus kinase (JAK) inhibitor used to treat rheumatoid arthritis and other

inflammatory conditions.[2] JAKs are intracellular enzymes that transmit signals from cytokine

and growth factor receptors to the nucleus via the Signal Transducers and Activators of

Transcription (STATs). By inhibiting JAKs, tofacitinib prevents the phosphorylation and

activation of STATs, thereby modulating the immune response and reducing inflammation.[7]
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Caption: Tofacitinib inhibits the JAK-STAT signaling pathway.

Safety and Handling
2-Cyano-3-fluoropyridine is classified as harmful if swallowed, in contact with skin, or if

inhaled.[3] It causes skin irritation and serious eye damage.[3]

Precautionary Measures:

Handling: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product. Use only outdoors or in a well-ventilated area. Avoid breathing dust, fume, gas, mist,

vapors, or spray.[8]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[8]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[8] Store away

from strong oxidizing agents, strong acids, and strong bases.[8]

First Aid:

If Swallowed: Rinse mouth. Get medical attention if symptoms occur.[8]

If on Skin: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[8]

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[8]

If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Transportation:

UN Number: 3439[9]
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UN Proper Shipping Name: NITRILES, SOLID, TOXIC, N.O.S.[9]

Transport Hazard Class: 6.1[9]

Packing Group: III[9]

This technical guide serves as a foundational resource for professionals working with 2-Cyano-
3-fluoropyridine. For more detailed information, consulting the referenced safety data sheets

and scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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